5-[5-(allylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole

• IUPAC Name: 1-methyl-5-(4-phenyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)-3-(trifluoromethyl)thieno[2,3-c]pyrazole
• InChI: InChI=1S/C18H14F3N5S2/c1-3-9-27-17-23-22-15(26(17)11-7-5-4-6-8-11)13-10-12-14(18(19,20)21)24-25(2)16(12)28-13/h3-8,10H,1,9H2,2H3
• InChI Key: LYTBUTYZWKBQHG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)C3=NN=C(N3C4=CC=CC=C4)SCC=C)C(=N1)C(F)(F)F
• Molecular Formula: C18H14F3N5S2
• Molecular Weight: 421.5 g/mol
• CAS No.: 338414-87-2

Description

5-[5-(allylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole is a useful research compound. Its molecular formula is C18H14F3N5S2 and its molecular weight is 421.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Catalyst Application

The study by Karimi-Jaberi et al. (2012) discussed the synthesis of 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols) using a novel catalyst. This process highlights the importance of efficient catalysts in synthesizing complex molecules, potentially including the synthesis of compounds like the one of interest (Karimi-Jaberi et al., 2012).

Antimicrobial and Anticancer Activities

Several studies focused on the synthesis and evaluation of compounds for antimicrobial and anticancer activities. For example, Bhat et al. (2016) synthesized compounds displaying broad-spectrum antimicrobial activities and moderate to good antioxidant activities (Bhat et al., 2016). Such research underscores the potential pharmaceutical applications of synthesized compounds, suggesting that the compound could be investigated for similar biological activities.

Enzyme Inhibition

Li et al. (2008) discussed the synthesis of derivatives that showed strong inhibition against protoporphyrinogen oxidase activity, a target for herbicide action, indicating the utility of such compounds in developing new herbicides (Li et al., 2008). This suggests potential applications in agricultural chemistry for compounds with similar structures.

Ligand Design for Metal Complexes

Research by Yang et al. (2005) on heteroleptic Ir(III) metal complexes with blue phosphorescence at room temperature demonstrates the role of complex organic molecules in developing materials for electronic applications, such as OLEDs (Yang et al., 2005). This highlights the potential of exploring the compound for electronic material applications.